molecular formula C22H20N4O2S B2968348 1-(4-methoxyphenyl)-2-((4-methyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)ethanone CAS No. 1207028-66-7

1-(4-methoxyphenyl)-2-((4-methyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)ethanone

Cat. No. B2968348
CAS RN: 1207028-66-7
M. Wt: 404.49
InChI Key: KMXSGTLMCJXFQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-methoxyphenyl)-2-((4-methyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)ethanone is a useful research compound. Its molecular formula is C22H20N4O2S and its molecular weight is 404.49. The purity is usually 95%.
BenchChem offers high-quality 1-(4-methoxyphenyl)-2-((4-methyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-methoxyphenyl)-2-((4-methyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, such as pyridazines and pyrazoles, have been synthesized through various innovative methods, including ring contraction mechanisms and reactions with different aldehydes and nucleophiles. For instance, research by Heinisch et al. (1989) on pyridazines demonstrated an unusual ring contraction mechanism, offering insights into the synthesis and transformation of similar compounds (Heinisch, Huber, Langer, Gössler, & Kollenz, 1989). Additionally, the work by Puthran et al. (2019) on the synthesis of novel Schiff bases using related compounds highlights the versatility of these heterocyclic structures in synthesizing new chemical entities with potential antimicrobial activity (Puthran, Poojary, Purushotham, Harikrishna, Nayak, & Kamat, 2019).

Antimicrobial and Antiviral Activities

Several studies have explored the antimicrobial and antiviral activities of compounds structurally related to 1-(4-methoxyphenyl)-2-((4-methyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)ethanone. For example, the synthesis and antibacterial screening of novel thiazolyl pyrazole and benzoxazole compounds by Landage, Thube, and Karale (2019) revealed potential antibacterial applications (Landage, Thube, & Karale, 2019). Similarly, Attaby et al. (2006) focused on synthesizing heterocyclic compounds with antiviral activity, providing a foundation for the development of new antiviral agents (Attaby, Elghandour, Ali, & Ibrahem, 2006).

Synthesis of Complex Heterocycles

The creation of complex heterocycles, such as those involving pyridazinone and thiadiazole structures, is another area of interest. Mahmoud (2014) reported the synthesis of various heterocycles starting from a thiadiazolyl ethanone derivative, indicating the compound's utility as a precursor for producing a wide range of heterocyclic compounds with potential biological activities (Mahmoud, 2014).

Structural and Mechanistic Studies

Studies have also focused on the structural characterization and mechanistic understanding of similar compounds. Swamy et al. (2013) investigated isomorphous structures related to pyrazolo[3,4-b]pyridin derivatives, contributing to the understanding of structural isomorphism and disorder in such compounds (Swamy, Müller, Srinivasan, Perumal, & Krishnakumar, 2013).

properties

IUPAC Name

1-(4-methoxyphenyl)-2-[4-methyl-1-(4-methylphenyl)pyrazolo[3,4-d]pyridazin-7-yl]sulfanylethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H20N4O2S/c1-14-4-8-17(9-5-14)26-21-19(12-23-26)15(2)24-25-22(21)29-13-20(27)16-6-10-18(28-3)11-7-16/h4-12H,13H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KMXSGTLMCJXFQS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)N2C3=C(N=NC(=C3C=N2)C)SCC(=O)C4=CC=C(C=C4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H20N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-methoxyphenyl)-2-((4-methyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)ethanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.